Cas no 1396878-59-3 (4-bromo-3,10-dithia-5,12-diazatricyclo[7.3.0.0^{2,6}]dodeca-1(9),2(6),4,7,11-pentaene)

• Product Name: 4-bromo-3,10-dithia-5,12-diazatricyclo[7.3.0.0^{2,6}]dodeca-1(9),2(6),4,7,11-pentaene
• CAS No: 1396878-59-3
• MF: C₈H₃BrN₂S₂
• MW: 271.156817674637
• CID: 5401051
• Update Time: 2025-07-09

4-bromo-3,10-dithia-5,12-diazatricyclo[7.3.0.0^{2,6}]dodeca-1(9),2(6),4,7,11-pentaene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-[1,3]thiazolo[5,4-e][1,3]benzothiazole
• 4-bromo-3,10-dithia-5,12-diazatricyclo[7.3.0.0^{2,6}]dodeca-1(9),2(6),4,7,11-pentaene

• Inchi： 1S/C8H3BrN2S2/c9-8-11-4-1-2-5-6(7(4)13-8)10-3-12-5/h1-3H
• InChI Key： VQSSKTCCOCQRMO-UHFFFAOYSA-N
• SMILES： S1C2=CC=C3N=C(Br)SC3=C2N=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on 4-bromo-3,10-dithia-5,12-diazatricyclo[7.3.0.0^{2,6}]dodeca-1(9),2(6),4,7,11-pentaene

Introduction to 4-bromo-3,10-dithia-5,12-diazatricyclo[7.3.0.0^2,6]dodeca-1(9),2(6),4,7,11-pentaene (CAS No. 1396878-59-3)

4-bromo-3,10-dithia-5,12-diazatricyclo[7.3.0.0^2,6]dodeca-1(9),2(6),4,7,11-pentaene, identified by its unique Chemical Abstracts Service (CAS) number 1396878-59-3, represents a structurally complex heterocyclic compound with significant potential in the field of medicinal chemistry and synthetic organic chemistry. This compound belongs to a class of tricyclic molecules featuring sulfur and nitrogen atoms embedded within a rigid bicyclic framework, making it an intriguing candidate for further exploration in drug discovery and material science.

The molecular architecture of 4-bromo-3,10-dithia-5,12-diazatricyclo[7.3.0.0^2,6]dodeca-1(9),2(6),4,7,11-pentaene is characterized by its intricate cyclic system, which includes three interconnected rings with specific bridging positions denoted by the superscript notation ^2,6. This arrangement creates a highly constrained environment that can influence the compound's electronic properties, reactivity, and biological interactions. The presence of bromine substituents at the 4-position further enhances its utility as a synthetic intermediate or a pharmacophore in the design of novel therapeutic agents.

In recent years, there has been growing interest in tricyclic compounds due to their prevalence in biologically active molecules and their ability to mimic natural product scaffolds. The specific configuration of 4-bromo-3,10-dithia-5,12-diazatricyclo[7.3.0.0^2,6]dodeca-1(9),2(6),4,7,11-pentaene makes it a valuable scaffold for exploring new chemical space and developing innovative drug candidates. Researchers have leveraged its structural features to design molecules with potential applications in treating various diseases, including cancer and inflammatory disorders.

One of the most compelling aspects of this compound is its potential as a building block for more complex structures. The bromine atom at the 4-position serves as a versatile handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations allow chemists to attach diverse pharmacophoric groups or link the molecule to other therapeutic entities, thereby expanding its utility in drug development pipelines.

The synthesis of 4-bromo-3,10-dithia-5,12-diazatricyclo[7.3.0.0^2,6]dodeca-1(9),2(6),4,7,11-pentaene presents both challenges and opportunities for synthetic chemists. The rigid tricyclic core requires precise control over reaction conditions to ensure high yields and minimal side products. However, advances in catalytic methods and computational chemistry have made it increasingly feasible to construct such complex molecules with greater efficiency and predictability.

Recent studies have highlighted the importance of sulfur and nitrogen-containing heterocycles in medicinal chemistry due to their ability to engage with biological targets through hydrogen bonding and π-stacking interactions. The 4-bromo-3,10-dithia-5,12-diazatricyclo[7.3.0.0^2,6]dodeca-1(9),2(6),4,7,11-pentaene scaffold exemplifies this trend by combining these elements in a highly constrained framework that may enhance binding affinity and selectivity.

The bromine substituent at the 4-position also plays a critical role in modulating the electronic properties of the molecule. This can be exploited to fine-tune its interaction with biological targets by altering electron density distribution across the ring system. Such tunability is particularly valuable in designing molecules that exhibit high potency and low toxicity profiles.

In conclusion, 4-bromo-3,,10-*dithia*-,5,,12-*diazatricyclo*[7.,3.,0.,0^2,6]*dodeca*-1(9),2(6),4,7,11-*pentaene* (CAS No., 1396878–59–3) is a structurally fascinating compound with significant potential in pharmaceutical research., Its unique scaffold offers opportunities for designing novel therapeutic agents through strategic functionalization., Advances in synthetic methodology continue to make it more accessible for medicinal chemists to explore its full potential., As our understanding of biological targets evolves,, compounds like this will remain at the forefront of drug discovery efforts.,